molecular formula C13H18N4O3 B2946065 N-(2-oxo-2-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethyl)acetamide CAS No. 2034474-14-9

N-(2-oxo-2-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethyl)acetamide

Cat. No. B2946065
CAS RN: 2034474-14-9
M. Wt: 278.312
InChI Key: TTYNQTAJUYSAOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(2-oxo-2-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethyl)acetamide” is a chemical compound. It is related to a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives that were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Studies have synthesized and characterized pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes exhibit significant antioxidant activity, suggesting potential applications in mitigating oxidative stress-related conditions. The structures of these complexes have been determined through various spectroscopic techniques, and their antioxidant activities were evaluated using different in vitro assays, demonstrating their potential as antioxidants (Chkirate et al., 2019).

Alzheimer's Disease Therapeutics

A new class of 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides has been described as selective and potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation, two key targets in the treatment of Alzheimer's disease. These compounds exhibit excellent anti-AChE activity and the ability to inhibit self-induced β-amyloid (Aβ) aggregation, highlighting their therapeutic potential against Alzheimer's disease (Umar et al., 2019).

Novel Derivatives Synthesis

Research has explored the utility of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives, showcasing the versatility of related acetamide compounds in synthesizing a broad range of heterocyclic compounds with potential biological activities. This research opens avenues for the development of new chemical entities with potential therapeutic applications (Khalil et al., 2017).

Memory Enhancement Studies

The synthesis of 4-substituted piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide derivatives and their effects on memory enhancement in mice have been studied. These compounds show potential as cognitive enhancers, indicating their potential application in treating memory-related disorders (Li Ming-zhu, 2008).

Antitumor Activity

Some novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been synthesized and evaluated for their antitumor activity. This research indicates the potential of acetamide derivatives in developing new anticancer agents, with some compounds showing promising inhibitory effects on different cell lines, highlighting their potential in cancer therapy (Albratty et al., 2017).

properties

IUPAC Name

N-[2-oxo-2-(3-pyrazin-2-yloxypiperidin-1-yl)ethyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N4O3/c1-10(18)16-8-13(19)17-6-2-3-11(9-17)20-12-7-14-4-5-15-12/h4-5,7,11H,2-3,6,8-9H2,1H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TTYNQTAJUYSAOE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NCC(=O)N1CCCC(C1)OC2=NC=CN=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N4O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

278.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.